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Compound of Interest

Compound Name: Quercetin-d3

Cat. No.: B116626

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Quercetin-d3, a deuterated form of the flavonoid Quercetin, requires
careful management at the end of its lifecycle. This guide provides essential, step-by-step
instructions for its safe disposal, in line with established safety protocols.

Regulatory Framework and Hazard Classification

Quercetin-d3, like its non-deuterated counterpart Quercetin dihydrate, is classified as a
hazardous substance for transport and disposal. It is crucial to manage this compound as a
hazardous waste, adhering to all local, state, and federal regulations.[1][2][3] The primary
method of disposal involves engaging a licensed hazardous material disposal company.[4]

Key transportation and hazard data for the related compound, Quercetin dihydrate, are
summarized below. This information is critical for waste manifesting and transportation.
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Data Point Value Reference

UN Number 2811 [1][5]

Proper Shipping Name Toxic solid, organic, n.o.s. [11[31[5]

Technical Name (Quercetin dihydrate) [5][6]

Transport Hazard Class 6.1 (Toxic substances) [1112][5]

Packing Group Il (Substance presenting low (15106]
danger)

Toxicity (Mouse, 1V) LD50: 18 mg/kg [2]

Limited Quantity (LQ) 10 kg [3]

Step-by-Step Disposal Protocol for Quercetin-d3

The recommended disposal procedure does not involve on-site chemical neutralization but
rather professional removal and destruction. The following steps outline the standard
operational plan for disposing of Quercetin-d3 waste.

Pre-Disposal Handling and Segregation

o Personal Protective Equipment (PPE): Before handling Quercetin-d3 waste, ensure
appropriate PPE is worn, including gloves, safety glasses, and a lab coat.[5] If there is a risk
of dust generation, a dust respirator should be used.[2]

o Waste Segregation: Do not mix Quercetin-d3 waste with other chemical waste streams
unless explicitly permitted by your institution's waste management guidelines. It should be
collected separately as a toxic solid organic waste.

« Original Containers: Whenever possible, leave the chemical waste in its original container.
This ensures it is clearly labeled and all original hazard information is present.

Container Management and Labeling

» Container Integrity: Ensure the waste container is in good condition, securely sealed, and
free from external contamination. Keep containers tightly closed in a dry, cool, and well-
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ventilated storage area.[4][5]

o Labeling: The container must be clearly labeled as hazardous waste. The label should
include:

o The words "Hazardous Waste"
o The chemical name: "Quercetin-d3" or "Toxic Solid, Organic, N.O.S. (Quercetin-d3)"
o Associated hazards (e.g., "Toxic")

o Accumulation start date

Spill Management

In the event of a spill, follow these procedures:
e Minor Spills:

o Avoid generating dust.[2][5] Moisten the spilled material with water if appropriate to
prevent it from becoming airborne.[2]

o Carefully sweep or vacuum up the material using a HEPA-filtered vacuum.[2]

o Place the collected material into a suitable, labeled container for hazardous waste
disposal.[3][5]

e Major Spills:
o Evacuate the area and restrict access.
o Alert your institution's emergency response team or safety officer.

o Ensure adequate ventilation.[5]

Storage and Collection

» Designated Storage Area: Store the sealed and labeled waste container in a designated
hazardous waste accumulation area. This area should be secure and accessible only to
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authorized personnel.

o Professional Disposal: Arrange for collection by a licensed hazardous waste disposal
company.[4] Provide them with the Safety Data Sheet (SDS) and a complete inventory of the
waste. The most common disposal method is incineration in a specialized plant equipped
with afterburners and scrubbers to manage emissions.[1][4]

Environmental Precautions

Under no circumstances should Quercetin-d3 or its containers be disposed of in the regular
trash or poured down the drain.[1][2][5] It is not readily mobile in the environment due to low
water solubility, but direct release into waterways or soil must be prevented.[5][6]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Quercetin-d3.
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Caption: Workflow for the safe collection, storage, and disposal of Quercetin-d3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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